Cas no 393828-32-5 (3,12-Dihydroxy-17-scalaren-25,24-olide; (3β,12β)-form, 3-Ac)

• Product Name: 3,12-Dihydroxy-17-scalaren-25,24-olide; (3β,12β)-form, 3-Ac
• CAS No: 393828-32-5
• MF: C₂₇H₄₀O₅
• MW: 444.60350894928
• CID: 6749342
• Update Time: 2024-03-03

3,12-Dihydroxy-17-scalaren-25,24-olide; (3β,12β)-form, 3-Ac Chemical and Physical Properties

Names and Identifiers

• 3-Acetylsesterstatin
• 3-Acetylsesterstatin 1
• (+)-3-Acetylsesterstatin
• 3,12-Dihydroxy-17-scalaren-25,24-olide; (3β,12β)-form, 3-Ac

• Inchi： 1S/C27H40O5/c1-15(28)32-21-10-12-25(4)17(24(21,2)3)9-11-26(5)18-8-7-16-14-31-23(30)22(16)27(18,6)20(29)13-19(25)26/h17-21,29H,7-14H2,1-6H3
• InChI Key： GRIVEGVPDUNMNE-UHFFFAOYSA-N
• SMILES： CC(OC1C(C)(C)C2CCC3(C(C2(C)CC1)CC(O)C1(C3CCC2COC(=O)C=21)C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• XLogP3: 5.252

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids Scalarane sesterterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Scalarane sesterterpenoids